Cas no 88297-81-8 (Benzamide, N-(2-oxopentyl)-)

Benzamide, N-(2-oxopentyl)- structure
Benzamide, N-(2-oxopentyl)- structure
Product Name:Benzamide, N-(2-oxopentyl)-
CAS No:88297-81-8
MF:C12H15NO2
MW:205.253003358841
CID:638447
PubChem ID:13139263
Update Time:2025-04-19

Benzamide, N-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-oxopentyl)-
    • N-(2-oxopentyl)benzamide
    • 88297-81-8
    • DTXSID40521082
    • 1-benzamido-2-pentanone
    • Inchi: 1S/C12H15NO2/c1-2-6-11(14)9-13-12(15)10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3,(H,13,15)
    • InChI Key: LAVQHAKKJDHNDO-UHFFFAOYSA-N
    • SMILES: O=C(CNC(C1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.2Ų
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